Cas no 1805205-63-3 (2-(Chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-4-acetonitrile)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-4-acetonitrile
• CAS No: 1805205-63-3
• MF: C₉H₆ClF₃N₂
• MW: 234.605551242828
• CID: 4885314
• Update Time: 2025-07-19

2-(Chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-4-acetonitrile

• Inchi： 1S/C9H6ClF3N2/c10-4-6-8(9(12)13)5(1-2-14)3-7(11)15-6/h3,9H,1,4H2
• InChI Key： MBHYSYPVUZDCBX-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C=C(N=1)F)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-4-acetonitrile

Introduction to 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-4-acetonitrile (CAS No. 1805205-63-3)

2-(Chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-4-acetonitrile is a fluorinated pyridine derivative with significant potential in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805205-63-3, has garnered attention due to its unique structural features and versatile reactivity, making it a valuable intermediate in synthetic chemistry. The presence of both chloromethyl and difluoromethyl substituents, coupled with the acetonitrile moiety, endows this molecule with a rich chemical profile that facilitates diverse functionalization strategies.

The compound belongs to the class of heterocyclic aromatics, which are widely studied for their biological activity and synthetic utility. Pyridine derivatives, in particular, have been extensively explored for their role in drug discovery, with modifications at various positions offering distinct pharmacological properties. In recent years, fluorinated pyridines have emerged as a critical subset of this family, owing to the ability of fluorine atoms to modulate metabolic stability, lipophilicity, and binding affinity in biological targets.

Structural and Chemical Properties

The molecular structure of 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-4-acetonitrile consists of a pyridine core substituted at the 2-position with a chloromethyl group, at the 3-position with a difluoromethyl group, and at the 4-position with an acetonitrile group. The chloromethyl moiety (-CH₂Cl) introduces reactivity suitable for nucleophilic substitution reactions, enabling the introduction of various functional groups such as amines or alcohols. The difluoromethyl group (-CF₂) enhances lipophilicity and can influence metabolic pathways, while the acetonitrile group (-CN) provides a site for further derivatization via nucleophilic addition or condensation reactions.

The electronic properties of this compound are influenced by the electron-withdrawing nature of both the fluorine atoms and the acetonitrile group. This polarity can be exploited in designing molecules with specific interactions with biological targets. Additionally, the presence of multiple reactive sites allows for sequential functionalization, making it an attractive scaffold for medicinal chemists seeking to develop novel compounds.

Applications in Pharmaceutical Research

Recent advancements in drug discovery have highlighted the importance of fluorinated heterocycles in developing small-molecule inhibitors and probes. 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-4-acetonitrile has been employed as a key intermediate in synthesizing bioactive molecules targeting various therapeutic areas. For instance, its scaffold has been utilized in the development of kinase inhibitors, where modifications at the pyridine ring can fine-tune binding affinity to protein targets.

One notable area of research involves using this compound to explore antiviral and antibacterial agents. The fluoro-substituents enhance the compound's ability to resist enzymatic degradation, improving its bioavailability and duration of action. Furthermore, the chloromethyl group allows for facile coupling with biomolecules such as peptides or proteins, facilitating the creation of conjugates with enhanced pharmacokinetic profiles.

Synthetic Strategies and Functionalization

The synthetic accessibility of 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-4-acetonitrile makes it a practical choice for medicinal chemists aiming to rapidly iterate on molecular structures. The chloromethyl group can undergo nucleophilic substitution with primary or secondary amines to form amides or ureas, while alcohols can react similarly to yield ether linkages. These reactions are fundamental in constructing more complex scaffolds.

The difluoromethyl group offers additional synthetic handles through its reactivity with metal catalysts or under photochemical conditions. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups adjacent to this moiety, expanding the structural diversity of derivatives. Additionally, directed ortho-metalation strategies can be applied to modify other positions on the pyridine ring while preserving the integrity of these key substituents.

Emerging Research Directions

The growing interest in fluorinated compounds has spurred innovation in methodologies for their synthesis and application. Current research focuses on developing greener synthetic routes that minimize hazardous byproducts while maintaining high yields. For instance, transition-metal-free fluorination techniques are being explored as alternatives to traditional electrophilic fluorination processes.

In parallel, computational chemistry approaches are being leveraged to predict biological activity before experimental synthesis. Molecular modeling studies have shown that subtle changes in steric hindrance or electronic distribution around the pyridine ring can significantly impact binding affinity to targets such as enzymes or receptors. This computational guidance accelerates lead optimization pipelines by prioritizing promising derivatives based on predicted potency and selectivity.

Future Prospects

The versatility of 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-4-acetonitrile ensures its continued relevance in pharmaceutical development. As drug discovery efforts shift toward precision medicine and targeted therapies, compounds like this will play an increasingly critical role in generating libraries for high-throughput screening programs. Moreover, advances in synthetic methodologies will further enhance access to structurally diverse derivatives derived from this scaffold.

The integration of machine learning into drug design workflows is also expected to amplify the utility of such intermediates by predicting optimal modifications based on large datasets of known bioactive molecules. By combining experimental synthesis with predictive modeling, 2-(Chloromethyl)-3-(difluoromethyl)-6-fluoropyridine-4-acetonitrile will remain at forefronts of innovation across academia and industry alike.